Cas no 2138364-90-4 (methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate
• CAS No: 2138364-90-4
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6240006
• PubChem ID: 165800372
• Update Time: 2025-05-23

methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate
• EN300-1121030
• 2138364-90-4

• Inchi： 1S/C12H21N3O2/c1-4-6-8-15-11(13)9(7-5-2)10(14-15)12(16)17-3/h4-8,13H2,1-3H3
• InChI Key： CDBSIDUETSJSJM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CCC)=C(N)N(CCCC)N=1)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate

Methyl 5-Amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2138364-90-4, commonly referred to as methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals.

Methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate belongs to the class of pyrazole derivatives, which are known for their versatility in chemical synthesis and biological activity. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, forms the core structure of this compound. The substituents attached to the pyrazole ring—namely, the amino group at position 5, the butyl group at position 1, and the propyl group at position 4—contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of methyl 5-amino derivatives in medicinal chemistry. These compounds are being explored for their potential as kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the amino group in this compound enhances its ability to interact with biological targets, making it a promising candidate for further research.

The synthesis of methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for experimental purposes.

In terms of applications, methyl pyrazole carboxylates have been studied for their role in agrochemicals, particularly as fungicides and herbicides. The unique combination of substituents in this compound may enhance its bioavailability and efficacy when applied in agricultural settings.

From a structural perspective, methyl 5-amino derivatives exhibit interesting electronic properties due to the conjugation between the amino group and the pyrazole ring. This conjugation can influence both the molecule's stability and its interaction with other chemical species, making it a valuable tool in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to model the behavior of methyl pyrazole carboxylates under various conditions. These models provide insights into the molecule's reactivity and potential interactions with biological systems, paving the way for innovative applications in drug design.

In conclusion, methyl 5-amino-1-butyl-4-propyl-1H-pyrazole-3-carboxylate is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for further research and development.